Cas no 54054-85-2 (1-(3-Nitrophenyl)piperazine)

• Product Name: 1-(3-Nitrophenyl)piperazine
• CAS No: 54054-85-2
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• MDL: MFCD03444407
• CID: 56526
• PubChem ID: 2760216
• Update Time: 2025-06-23

1-(3-Nitrophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Nitrophenyl)piperazine
• 1-(3-Nitrophenyl)-piperazine
• 1-(3-nitrophenyl)piperazine &
• (3-nitrophenyl)piperazine
• 1-(m-nitrophenyl)piperazine
• 4-(3'-nitrophenyl)piperazine
• 1-(3-Nitro-phenyl)-piperazine
• Piperazine, 1-(3-nitrophenyl)-
• 3-nitrophenylpiperazine
• Piperazine,1-(3-nitrophenyl)-
• LHHZRIYUOZPKSG-UHFFFAOYSA-N
• SBB055462
• BDBM50017449
• AB0025386
• ST24021060
• W6842
• F
• Z415659986
• STR06987
• 54054-85-2
• FT-0660276
• EN300-41062
• PD178923
• SB37581
• SCHEMBL519878
• T89TMR9UCV
• CHEMBL267153
• n-(3-nitrophenyl)piperazine
• AKOS003587736
• SY104434
• A876470
• A7862
• MFCD03444407
• DTXSID20375060
• CS-W019388
• DB-024583

• MDL： MFCD03444407
• Inchi： 1S/C10H13N3O2/c14-13(15)10-3-1-2-9(8-10)12-6-4-11-5-7-12/h1-3,8,11H,4-7H2
• InChI Key： LHHZRIYUOZPKSG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 207.10100
• Monoisotopic Mass: 207.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.1

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.578
• PSA: 61.09000
• LogP: 1.92140
• Vapor Pressure: No data available

1-(3-Nitrophenyl)piperazine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(3-Nitrophenyl)piperazine

1-(3-Nitrophenyl)piperazine: A Comprehensive Overview

1-(3-Nitrophenyl)piperazine, also known by its CAS registry number CAS No. 54054-85-2, is a compound of significant interest in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperazine ring with a nitrophenyl group. The piperazine ring, a six-membered ring containing two nitrogen atoms, is a common structural motif in many pharmaceutical agents due to its ability to form hydrogen bonds and interact with biological targets.

The introduction of the nitrophenyl group at the 3-position of the benzene ring adds to the compound's versatility. The nitro group is an electron-withdrawing substituent, which can influence the electronic properties of the molecule and potentially enhance its bioactivity. Recent studies have highlighted the importance of such structural modifications in drug design, particularly in optimizing pharmacokinetic properties and improving therapeutic efficacy.

One of the most promising applications of 1-(3-Nitrophenyl)piperazine lies in its potential as a building block for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds, including kinase inhibitors and GPCR modulators. For instance, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain oncogenic kinases, making them valuable candidates for anticancer drug development.

In addition to its role in drug discovery, CAS No. 54054-85-2 has also found applications in materials science. The compound's ability to form coordination polymers has been exploited in the development of novel materials with potential uses in sensing and catalysis. Recent advancements in this area have been documented in high-impact journals such as Nature Materials, where researchers reported the synthesis of a metal-organic framework (MOF) incorporating this compound as a key component.

The synthesis of 1-(3-Nitrophenyl)piperazine typically involves nucleophilic aromatic substitution or coupling reactions. These methods have been optimized over the years to improve yield and purity, with modern techniques often incorporating green chemistry principles to minimize environmental impact. For example, microwave-assisted synthesis has been shown to significantly accelerate the reaction process while reducing energy consumption.

From a pharmacological perspective, the compound's bioavailability and metabolic profile are critical factors influencing its therapeutic potential. Preclinical studies have indicated that 1-(3-Nitrophenyl)piperazine exhibits moderate solubility and permeability, characteristics that are favorable for oral administration. However, further research is needed to fully understand its pharmacokinetics and safety profile in vivo.

In conclusion, CAS No. 54054-85-2, or 1-(3-Nitrophenyl)piperazine, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various fields.